Cas no 1798515-99-7 (3-(4-Methoxyphenyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-1-propanone)

• Product Name: 3-(4-Methoxyphenyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-1-propanone
• CAS No: 1798515-99-7
• MF: C₂₀H₂₃N₇O₂
• MW: 393.442322969437
• CID: 5375478
• Update Time: 2025-11-06

3-(4-Methoxyphenyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-1-propanone

• Inchi： 1S/C20H23N7O2/c1-29-17-5-2-16(3-6-17)4-7-20(28)26-10-8-25(9-11-26)18-12-19(23-14-22-18)27-15-21-13-24-27/h2-3,5-6,12-15H,4,7-11H2,1H3
• InChI Key： ZEOXCUMTEVKDPL-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2C=C(N3C=NC=N3)N=CN=2)CC1)(=O)CCC1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 689.9±65.0 °C(Predicted)
• pka: 2.22±0.37(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-(4-Methoxyphenyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-1-propanone

Introduction to Compound with CAS No. 1798515-99-7 and Product Name: 3-(4-Methoxyphenyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-1-propanone

The compound with the CAS number 1798515-99-7 and the product name 3-(4-Methoxyphenyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-1-propanone represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups that contribute to its biological activity, making it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure is a piperazine moiety, which is well-known for its role in medicinal chemistry due to its ability to enhance binding affinity and selectivity. The presence of a 4-methoxyphenyl group further modulates the electronic properties of the molecule, influencing its interactions with biological targets. Additionally, the incorporation of a 6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl fragment introduces a high degree of complexity, which can be exploited to fine-tune pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, particularly their role as scaffolds for developing novel therapeutic agents. The triazole ring in this compound not only contributes to its structural diversity but also enhances its potential bioactivity. This is particularly relevant in the context of ongoing research into antiviral and anticancer agents, where triazole-containing compounds have shown promising results.

The pyrimidinyl component of the molecule adds another layer of functionality, enabling interactions with specific biological receptors and enzymes. This feature is crucial for designing molecules that can selectively target pathological processes without affecting normal cellular functions. The combination of these structural elements makes this compound a versatile tool for investigating various biological pathways.

In the realm of drug discovery, the development of small molecules with multifunctional properties is highly desirable. The compound in question exhibits characteristics that suggest it could be a potent modulator of multiple targets simultaneously. This capability is particularly valuable in treating complex diseases that involve multiple dysregulated pathways. For instance, studies have shown that molecules with similar structural motifs can exhibit anti-inflammatory and antitumor activities by interacting with different signaling cascades.

The 4-methoxyphenyl group in the molecule is known to influence metabolic stability and membrane permeability, which are critical factors in drug design. By incorporating this group, researchers aim to optimize the pharmacokinetic profile of the compound, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. These considerations are essential for translating preclinical findings into clinical success.

Advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been employed to predict the binding affinity of this compound to various biological targets. Initial simulations suggest that it may interact with enzymes and receptors involved in cancer progression and inflammation. These predictions provide a rational basis for designing further derivatives with enhanced activity and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully optimized to ensure high yield and purity. Recent innovations in synthetic methodologies have made it possible to construct complex molecules more efficiently than ever before. These advancements are particularly relevant for producing analogs of this compound for structure-activity relationship (SAR) studies.

Ongoing research in medicinal chemistry continues to uncover new applications for compounds like this one. For example, recent publications have explored the use of similar scaffolds in developing treatments for neurological disorders. The ability of this compound to modulate neurotransmitter activity makes it a candidate for investigating potential therapeutic effects on conditions such as epilepsy and depression.

In conclusion, the compound with CAS No. 1798515-99-7 and the product name 3-(4-Methoxyphenyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-1-propanone represents a significant contribution to pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. Further exploration of its properties will undoubtedly lead to new insights into disease mechanisms and innovative treatment strategies.